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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B15554348 Get Quote

An In-depth Technical Guide to Vat Black 27 (C₄₂H₂₃N₃O₆)

This technical guide provides a comprehensive analysis of Vat Black 27, a complex

anthraquinone dye. It is intended for researchers, scientists, and professionals in drug

development and related fields who require detailed information on its chemical and physical

properties, analytical methodologies, and relevant industrial processes.

Core Compound Information
Vat Black 27, also known as Vat Olive R or C.I. 69005, is a vat dye used primarily for dyeing

cellulosic fibers such as cotton, as well as for leather and silk.[1][2][3] Its high molecular weight

and complex structure contribute to its excellent fastness properties.[4]

Table 1: Chemical and Physical Properties of Vat Black 27
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Property Value Reference

Molecular Formula C₄₂H₂₃N₃O₆ [2]

Molecular Weight 665.65 g/mol [2]

CAS Number 2379-81-9 [2]

C.I. Number 69005 [2]

Appearance Black Powder [1]

Solubility

Insoluble in water, acetone,

ethanol, toluene, and xylene.

Slightly soluble in chloroform,

pyridine, and o-chlorophenol.

[1][4]

Behavior in H₂SO₄

Red in concentrated sulfuric

acid, with a fluorescent olive-

green precipitate upon dilution.

[1]

Leuco Form Color

Reddish-brown in alkaline

solution; yellow-light brown in

acidic solution.

[1]

Synthesis
The synthesis of Vat Black 27 involves a multi-step process typical for complex anthraquinone

dyes. While specific proprietary details may vary, a general synthetic pathway can be outlined.

Logical Workflow for Synthesis
The following diagram illustrates a plausible logical workflow for the synthesis of Vat Black 27,

based on general manufacturing methods for similar dyes.
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Caption: A logical workflow for the synthesis of Vat Black 27.

Experimental Protocols
Vat Dyeing Process for Cotton
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This protocol describes a typical laboratory procedure for dyeing cotton fabric with Vat Black
27.

Experimental Workflow for Vat Dyeing

Preparation of Dye Bath
(Vat Black 27, water, dispersing agent)

Vatting (Reduction)
Add NaOH and Sodium Hydrosulfite

Heat to 50-60°C

Formation of Soluble Leuco Form

Immersion of Cotton Fabric

Dyeing
(Maintain temperature, gradual addition of salt)

Oxidation
(Air or chemical oxidation, e.g., H₂O₂)

Soaping
(Washing with soap solution at high temperature)

Rinsing and Drying

Dyed Cotton Fabric
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Caption: Experimental workflow for the vat dyeing of cotton.

Methodology:

Preparation: A dye bath is prepared with the required amount of Vat Black 27 powder, a

dispersing agent, and water.

Vatting: The dye is reduced to its soluble leuco form by adding sodium hydroxide (NaOH)

and sodium hydrosulfite (Na₂S₂O₄) to the dye bath and heating to approximately 50-60°C.[2]

Dyeing: The cotton material is immersed in the reduced dye bath. The temperature is

maintained, and a salt (e.g., NaCl) may be added incrementally to enhance dye uptake.

Oxidation: After dyeing, the fabric is removed and the leuco dye is oxidized back to its

insoluble form within the fibers. This can be achieved by exposure to air or by using a

chemical oxidizing agent like hydrogen peroxide (H₂O₂).[2]

Soaping: The dyed fabric is washed with a hot soap solution to remove unfixed dye particles

and improve fastness properties.

Finishing: The fabric is thoroughly rinsed with water and dried.

Analytical Characterization
Table 2: Fastness Properties of Vat Black 27 on Cotton
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Fastness Test Grade (1-5, 5 being best) Reference

Light Fastness 7 [5]

Soaping Fastness (Fading) 4-5 [5]

Soaping Fastness (Staining) 5 [5]

Perspiration Fastness 4-5 [5]

Rubbing Fastness (Dry) 4-5 [5]

Rubbing Fastness (Wet) 4-5 [5]

Ironing Fastness 2 [5]

Chlorine Bleach Resistance 2 [5]

Oxygen Bleach Resistance 3-4 [5]

Logical Workflow for Analytical Characterization
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Sample Preparation

Analytical Techniques
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Caption: A logical workflow for the analytical characterization of Vat Black 27.

3.2.1. UV-Visible Spectroscopy (Expected)

Objective: To determine the absorption spectrum.
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Protocol: A dilute solution of Vat Black 27 is prepared in concentrated sulfuric acid. The UV-

Vis spectrum is recorded over a range of 200-800 nm.

Expected Data: As a black dye, Vat Black 27 is expected to show broad absorption across

the entire visible spectrum (400-700 nm).

3.2.2. Fourier-Transform Infrared (FT-IR) Spectroscopy (Expected)

Objective: To identify key functional groups.

Protocol: An FT-IR spectrum of the solid powder is obtained using a KBr pellet or an ATR

accessory.

Expected Data:

~3300 cm⁻¹: N-H stretching (from amide groups).

~1670-1630 cm⁻¹: C=O stretching (from quinone and amide carbonyls).

~1600-1450 cm⁻¹: C=C stretching (from aromatic rings).

~1300-1200 cm⁻¹: C-N stretching.

3.2.3. Thin Layer Chromatography (TLC)

Objective: To assess purity and identify components.

Protocol: A solution of Vat Black 27 in a suitable solvent (e.g., pyridine) is spotted on a silica

gel TLC plate. The plate is developed in an appropriate eluent system.

Data Analysis: The Retention Factor (Rf) values of the spots are calculated to assess the

purity of the dye.

3.2.4. High-Performance Liquid Chromatography (HPLC)

Objective: For quantitative analysis and separation of impurities.
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Protocol: A reverse-phase HPLC method can be developed using a C18 column. The mobile

phase would likely consist of a gradient of an aqueous buffer and an organic solvent like

acetonitrile or methanol.

Data Analysis: The retention time and peak area are used for identification and

quantification.

Conclusion
Vat Black 27 (C₄₂H₂₃N₃O₆) is a commercially important dye with robust performance

characteristics. This guide has provided an overview of its chemical and physical properties,

along with generalized experimental protocols for its application and analysis. The provided

workflows and data tables serve as a valuable resource for researchers and scientists working

with this complex organic molecule. Further research could focus on obtaining high-resolution

spectroscopic data to fully elucidate its structure and on developing more sustainable dyeing

and analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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